Cas no 29413-65-8 (α,3,4-Trihydroxybenzeneacetic Acid Methyl Ester)

• Product Name: α,3,4-Trihydroxybenzeneacetic Acid Methyl Ester
• CAS No: 29413-65-8
• MF: C₉H₁₀O₅
• MW: 198.172703266144
• CID: 2927801
• PubChem ID: 22938264
• Update Time: 2025-09-28

α,3,4-Trihydroxybenzeneacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• α,3,4-Trihydroxybenzeneacetic Acid Methyl Ester

• Inchi： 1S/C9H10O5/c1-14-9(13)8(12)5-2-3-6(10)7(11)4-5/h2-4,8,10-12H,1H3
• InChI Key： DXLNXATUNOYNFK-UHFFFAOYSA-N
• SMILES： C(C1C=CC(O)=C(O)C=1)(O)C(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on α,3,4-Trihydroxybenzeneacetic Acid Methyl Ester

Introduction to α,3,4-Trihydroxybenzeneacetic Acid Methyl Ester (CAS No. 29413-65-8)

α,3,4-Trihydroxybenzeneacetic Acid Methyl Ester (CAS No. 29413-65-8) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This molecule, characterized by its unique structure and functional groups, has been the subject of numerous studies due to its potential applications in various therapeutic areas. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of α,3,4-Trihydroxybenzeneacetic Acid Methyl Ester is defined by a benzene ring substituted with three hydroxyl groups at the α, 3, and 4 positions, and an ester group attached to the acetic acid moiety. This intricate arrangement of functional groups imparts unique physical and chemical properties to the molecule. The presence of multiple hydroxyl groups makes it highly polar and capable of forming hydrogen bonds, which can influence its solubility and reactivity in different solvents.

In terms of synthesis, several methods have been reported for the preparation of α,3,4-Trihydroxybenzeneacetic Acid Methyl Ester. One common approach involves the esterification of 3,4-dihydroxybenzeneacetic acid with methanol in the presence of an acid catalyst. Another method involves the reaction of 3,4-dihydroxybenzaldehyde with methyl bromoacetate followed by reduction. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound more accessible for further research and development.

The biological activities of α,3,4-Trihydroxybenzeneacetic Acid Methyl Ester have been extensively studied in recent years. One notable area of research is its potential as an antioxidant. The multiple hydroxyl groups on the benzene ring contribute to its ability to scavenge free radicals and protect cells from oxidative damage. Studies have shown that this compound can effectively inhibit lipid peroxidation and reduce oxidative stress in various cellular models.

Beyond its antioxidant properties, α,3,4-Trihydroxybenzeneacetic Acid Methyl Ester has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Furthermore, recent research has explored the neuroprotective properties of α,3,4-Trihydroxybenzeneacetic Acid Methyl Ester. Studies have shown that it can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease. These findings highlight its potential as a novel therapeutic agent for neurological disorders.

In addition to its therapeutic applications, α,3,4-Trihydroxybenzeneacetic Acid Methyl Ester has also been studied for its use in cosmetic formulations. Its antioxidant properties make it a valuable ingredient in skincare products designed to combat aging and improve skin health. Clinical trials have shown that topical application of this compound can reduce wrinkles and improve skin hydration.

The safety profile of α,3,4-Trihydroxybenzeneacetic Acid Methyl Ester has been evaluated in various preclinical studies. Toxicity assessments have indicated that it is well-tolerated at therapeutic concentrations with no significant adverse effects observed. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, α,3,4-Trihydroxybenzeneacetic Acid Methyl Ester (CAS No. 29413-65-8) is a versatile compound with a wide range of potential applications in pharmaceuticals and cosmetics. Its unique chemical structure confers valuable biological activities such as antioxidant, anti-inflammatory, and neuroprotective properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more studies are conducted, this compound is likely to play an increasingly important role in the development of novel treatments for various diseases.